Cas no 86614-84-8 (Propanal, 3-[(4-chlorophenyl)thio]-)

• Product Name: Propanal, 3-[(4-chlorophenyl)thio]-
• CAS No: 86614-84-8
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 4259355
• PubChem ID: 14503453
• Update Time: 2025-07-23

Propanal, 3-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-[(4-chlorophenyl)thio]-
• 86614-84-8
• 3-[(4-chlorophenyl)sulfanyl]propanal
• AKOS012340122
• JCCZACDJJISSLQ-UHFFFAOYSA-N
• SCHEMBL5542119
• EN300-394078
• 3-(4-chlorophenylthio)propanal

• Inchi： 1S/C9H9ClOS/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-6H,1,7H2
• InChI Key： JCCZACDJJISSLQ-UHFFFAOYSA-N
• SMILES： C(=O)CCSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 200.0062638Da
• Monoisotopic Mass: 200.0062638Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Additional information on Propanal, 3-[(4-chlorophenyl)thio]-

Propanal, 3-[(4-chlorophenyl)thio]- (CAS No. 86614-84-8): A Comprehensive Overview

Propanal, 3-[(4-chlorophenyl)thio]- (CAS No. 86614-84-8) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound features a propanal backbone with a thioether group attached to the third carbon, further modified by a 4-chlorophenyl moiety. This specific arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in various chemical syntheses.

The CAS No. 86614-84-8 is a unique identifier that ensures precise classification and recognition within scientific databases and literature. This numbering system is crucial for researchers to locate and reference the compound accurately, facilitating seamless collaboration and knowledge sharing across global scientific communities. The compound's synthesis involves meticulous steps to ensure high purity and yield, which are critical for its intended applications in pharmaceuticals and agrochemicals.

Recent advancements in drug discovery have highlighted the importance of thioether-containing compounds due to their diverse biological activities. Propanal, 3-[(4-chlorophenyl)thio]- stands out as a promising candidate for further exploration in this domain. Studies have demonstrated its potential role in modulating enzyme activity and interacting with biological targets, which could lead to the development of novel therapeutic agents. The presence of the 4-chlorophenyl group enhances its lipophilicity, improving membrane permeability and bioavailability—key factors in drug formulation.

In the realm of organic synthesis, this compound serves as a versatile building block for constructing more complex molecules. Its reactivity allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the thioether functionality can be further functionalized through oxidation or reduction reactions, while the 4-chlorophenyl group can undergo cross-coupling reactions such as Suzuki or Heck couplings. These transformations make it an invaluable asset in the synthetic chemist's toolkit.

The pharmaceutical industry has shown particular interest in propanal derivatives due to their potential pharmacological effects. Preclinical studies have begun to explore the antimicrobial and anti-inflammatory properties of compounds like Propanal, 3-[(4-chlorophenyl)thio]-. The interaction between the propanal moiety and biological systems remains an area of active investigation, with researchers aiming to uncover new mechanisms of action that could lead to breakthrough treatments for various diseases.

From an environmental chemistry perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Research indicates that under certain conditions, Propanal, 3-[(4-chlorophenyl)thio]- can undergo biodegradation or photolysis, breaking down into less harmful substances. However, further studies are needed to fully characterize these processes and ensure sustainable use in industrial applications.

The development of new analytical techniques has also contributed to a deeper understanding of this compound's behavior. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide high-resolution data on its molecular structure and interactions. These tools are indispensable for confirming synthesis outcomes and studying its behavior in complex mixtures or biological systems.

Future research directions may focus on optimizing synthetic routes to improve yield and reduce waste, aligning with green chemistry principles. Additionally, exploring its potential in material science could open new avenues for applications beyond pharmaceuticals. The versatility of Propanal, 3-[(4-chlorophenyl)thio]- makes it a compound of great interest across multiple disciplines.

In conclusion, Propanal, 3-[(4-chlorophenyl)thio]- (CAS No. 86614-84-8) is a multifaceted compound with significant implications in organic chemistry, pharmaceutical research, and synthetic biology. Its unique structure and reactivity position it as a valuable asset for researchers seeking innovative solutions in drug development and material science. As scientific understanding continues to evolve, this compound will undoubtedly play an increasingly important role in advancing our knowledge and capabilities.